Cas no 2680789-91-5 (1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid
• CAS No: 2680789-91-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6092976
• PubChem ID: 165917480
• Update Time: 2025-06-14

1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274941
• 1-acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid
• 2680789-91-5
• 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-8(13)7-11(10(15)16)3-5-12(6-4-11)9(2)14/h3-7H2,1-2H3,(H,15,16)
• InChI Key： UEOCUNXWNCUYLQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)=O)CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid

Comprehensive Analysis of 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid (CAS No. 2680789-91-5)

1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid (CAS No. 2680789-91-5) is a novel organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and functional groups, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The molecular structure of 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid includes an acetyl group, a ketone moiety, and a carboxylic acid functionality, all attached to a piperidine ring. This combination of functional groups enhances its reactivity and interaction with biological targets. Recent studies have explored its role as an intermediate in synthesizing more complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions about this compound is: "What are the potential applications of 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid in medicine?" Current research suggests its utility in designing neuroprotective agents and anti-inflammatory drugs. Its ability to cross the blood-brain barrier makes it a valuable scaffold for CNS-targeted therapies. Additionally, its carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

Another trending topic in the scientific community is the synthetic routes for 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid. Researchers are optimizing its production to achieve higher yields and purity, which is critical for industrial-scale applications. Green chemistry principles are being incorporated to reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

From a biochemical perspective, the compound's piperidine core is a common motif in many FDA-approved drugs, highlighting its pharmacological relevance. Its 2-oxopropyl side chain further enhances its versatility, allowing for interactions with various enzymes and receptors. This dual functionality positions it as a key player in the development of next-generation small-molecule therapeutics.

In summary, 1-Acetyl-4-(2-oxopropyl)piperidine-4-carboxylic acid (CAS No. 2680789-91-5) represents a cutting-edge compound with broad potential in medicinal chemistry. Its structural features and adaptability make it a focal point for researchers aiming to address unmet medical needs. As investigations continue, this compound is expected to play a pivotal role in advancing drug discovery and biochemical research.